Cas no 30434-81-2 (Phenol, 4-methyl-2-[(phenylthio)methyl]-)

Phenol, 4-methyl-2-[(phenylthio)methyl]- structure
30434-81-2 structure
Product Name:Phenol, 4-methyl-2-[(phenylthio)methyl]-
CAS No:30434-81-2
MF:C14H14OS
MW:230.325362682343
CID:1446157
PubChem ID:71361312
Update Time:2025-04-20

Phenol, 4-methyl-2-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-methyl-2-[(phenylthio)methyl]-
    • 4-methyl-2-(phenylsulfanylmethyl)phenol
    • DTXSID90785056
    • 4-Methyl-2-[(phenylsulfanyl)methyl]phenol
    • 30434-81-2
    • Inchi: 1S/C14H14OS/c1-11-7-8-14(15)12(9-11)10-16-13-5-3-2-4-6-13/h2-9,15H,10H2,1H3
    • InChI Key: SGAIQRUIVYRCFX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC1C(=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 230.07662
  • Monoisotopic Mass: 230.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23
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